Cas no 1893019-60-7 (1-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 1-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 1893019-60-7
• MF: C₁₀H₁₉F₂N
• MW: 191.261369943619
• CID: 6512167
• PubChem ID: 116839471
• Update Time: 2025-06-20

1-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7470824
• 1893019-60-7
• 1-cyclohexyl-1,1-difluoro-2-methylpropan-2-amine
• 1-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine

• Inchi： 1S/C10H19F2N/c1-9(2,13)10(11,12)8-6-4-3-5-7-8/h8H,3-7,13H2,1-2H3
• InChI Key： HOJHFAUMVBYEKC-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)N)(C1CCCCC1)F

Computed Properties

• Exact Mass: 191.14855593g/mol
• Monoisotopic Mass: 191.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine

Introduction to 1-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine (CAS No. 1893019-60-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine, identified by the CAS number 1893019-60-7, represents a novel molecular entity with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features, comprising a cyclohexyl group, two fluorine atoms, and a secondary amine functionality, make it a compound of considerable interest for researchers exploring innovative therapeutic strategies. This introduction delves into the structural characteristics, synthetic pathways, and most notably, the latest research applications of this compound.

The molecular framework of 1-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine is characterized by its cyclohexyl substituent, which contributes to steric hindrance and lipophilicity, while the presence of two fluorine atoms enhances metabolic stability and binding affinity. The secondary amine group provides a versatile handle for further derivatization, enabling the synthesis of more complex molecules. These structural attributes have positioned this compound as a valuable scaffold for drug discovery programs targeting a variety of biological pathways.

In recent years, the pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic resistance. The incorporation of fluorine atoms into drug molecules has been shown to improve binding affinity to biological targets and reduce susceptibility to enzymatic degradation. The compound 1-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine exemplifies this trend, as its dual fluorine substitution enhances its potential as an intermediate in the development of novel therapeutics.

One of the most compelling areas of research involving 1-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are implicated in numerous diseases, including cancer. The ability to design small molecules that selectively inhibit specific kinases has made them attractive targets for drug development. The structural features of 1-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine, particularly its lipophilic nature and amine functionality, make it an ideal candidate for modifying kinase inhibitors to improve their efficacy and selectivity.

Recent studies have demonstrated the utility of 1-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine as a building block in the synthesis of potent JAK (Janus kinase) inhibitors. JAK inhibitors have gained prominence as therapeutic agents for treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. By leveraging the compound's structural motifs, researchers have been able to develop novel JAK inhibitors with improved pharmacological profiles. These advancements highlight the importance of fluorinated amines in designing next-generation immunomodulatory drugs.

Another area where 1-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making it challenging to target them without causing off-target effects. However, fluorinated compounds have been found to exhibit enhanced antiviral activity by interfering with viral protease enzymes or inhibiting viral entry into host cells. The unique properties of 1-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine make it a promising candidate for designing antiviral drugs that can overcome existing challenges posed by viral resistance.

The synthetic pathways for preparing 1-Cyclohexyl-1,1-difluoro-2-methylpropan-2-ammonia involve multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include fluorination reactions to introduce the two fluorine atoms at specific positions on the molecular backbone. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct complex cyclic structures efficiently. These synthetic strategies not only highlight the versatility of this compound but also underscore its importance as a versatile intermediate in organic synthesis.

The role of computational chemistry in understanding the behavior of CAS No 1893019 60 7 cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound interacts with biological targets at an atomic level. This information is crucial for designing derivatives with enhanced binding affinity or altered pharmacokinetic properties. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.

In conclusion, 1893019 60 7 represents a fascinating molecular entity with broad applications in chemical biology and medicinal chemistry. Its unique structural features make it an ideal candidate for developing novel therapeutics targeting various diseases including cancer autoimmune disorders viral infections etc . As research continues advancements will likely emerge further expanding its potential use cases . For scientists working on innovative drug development this compound stands out as a valuable tool with immense promise .